Cas no 1215623-47-4 (Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate)

Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate is a quinoline-based ester derivative with potential applications in medicinal chemistry and organic synthesis. Its structure features methoxy and methylamino substituents, which may enhance solubility and reactivity, making it a versatile intermediate for the development of pharmacologically active compounds. The ethyl ester group offers synthetic flexibility for further functionalization. This compound is particularly valuable in the exploration of quinoline scaffolds, known for their biological relevance in antimicrobial, anticancer, and anti-inflammatory agents. High purity and well-defined structural characteristics ensure reproducibility in research settings. Suitable for use in heterocyclic chemistry studies and drug discovery programs.
Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate structure
1215623-47-4 structure
Product Name:Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate
CAS No:1215623-47-4
MF:C15H18N2O4
MW:290.314424037933
CID:5060266
Update Time:2025-10-17

Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate
    • BB 0241245
    • 5,8-Dimethoxy-4-methylamino-quinoline-3-ca rboxylic acid ethyl ester
    • Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate
    • Inchi: 1S/C15H18N2O4/c1-5-21-15(18)9-8-17-14-11(20-4)7-6-10(19-3)12(14)13(9)16-2/h6-8H,5H2,1-4H3,(H,16,17)
    • InChI Key: VZJFJVUFCYGKIK-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C2C1=C(C(C(=O)OCC)=CN=2)NC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 353
  • XLogP3: 2.9
  • Topological Polar Surface Area: 69.7

Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM261889-1g
Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate
1215623-47-4 97%
1g
$490 2022-06-14
Chemenu
CM261889-1g
Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate
1215623-47-4 97%
1g
$463 2021-08-18
Chemenu
CM261889-5g
Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate
1215623-47-4 97%
5g
$958 2021-08-18
Chemenu
CM261889-10g
Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate
1215623-47-4 97%
10g
$1356 2021-08-18

Additional information on Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate

Research Brief on Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate (CAS: 1215623-47-4)

Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate (CAS: 1215623-47-4) is a synthetic quinoline derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate to enhance its pharmacological properties. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in various diseases. The methoxy and methylamino substituents on the quinoline core are believed to play a critical role in its binding affinity and selectivity.

In vitro and in vivo studies have revealed that Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate possesses significant anti-inflammatory and anticancer properties. For instance, it has been shown to inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Additionally, its potential as an antimicrobial agent is being investigated, with preliminary results indicating activity against resistant bacterial strains.

The pharmacokinetic profile of Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate is also under scrutiny. Researchers are employing advanced techniques such as LC-MS and NMR spectroscopy to elucidate its metabolic stability, bioavailability, and distribution in biological systems. These studies are crucial for determining the compound's suitability for further preclinical and clinical development.

Despite the promising findings, challenges remain in the development of Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate as a therapeutic agent. Issues such as solubility, toxicity, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Ethyl 5,8-dimethoxy-4-(methylamino)quinoline-3-carboxylate represents a compelling candidate for further investigation in the realm of drug discovery. Its multifaceted biological activity and potential for optimization make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action, improving its drug-like properties, and exploring its therapeutic potential in various disease models.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.